(1-(3-Methoxyphenyl)ethyl)hydrazine

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 1-(3-methoxyphenyl)ethylhydrazine
• InChI: InChI=1S/C9H14N2O/c1-7(11-10)8-4-3-5-9(6-8)12-2/h3-7,11H,10H2,1-2H3
• InChI Key: ZAWLNDFIVQCCQA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)OC)NN

Description

(1-(3-Methoxyphenyl)ethyl)hydrazine is a useful research compound. Its molecular formula is C9H14N2O and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3′-methoxyacetophenone (1.5 g, 10 m mol), anhydrous hydrazine (1.28 g, 40 m mol) and dry ethanol (10 ml) was heated under reflux for 3 hours. Thereafter, the solvent was distilled off under reduced pressure. The residue was subjected to chromatography on silica gel (50 g) using ethyl acetate-hexane (1:1), and eluted with ethyl acetate-hexane (1:1) and then with ethyl acetate. The resulting yellow oily material (1.2 g) was dissolved in ethanol (20 ml). After the addition of 5% palladium-carbon (0.5 g), this solution was stirred in an atmosphere of hydrogen (40 kg/cm2) for 48 hours. The catalyst was filtered off, and the filtrate was concentrated under reduced pressure. The resulting residue was subjected to chromatography on silica gel (30 g) using chloroform-methanol (100:1), and eluted with chloroform-methanol (100:1) and then with chloroformmethanol (10:1). Thus, the desired compound (0.68 g, 41%) was obtained as an oily material.